Cas no 941909-77-9 (8-(2-chlorophenyl)methoxy-2-(morpholin-4-yl)quinoline)

• Product Name: 8-(2-chlorophenyl)methoxy-2-(morpholin-4-yl)quinoline
• CAS No: 941909-77-9
• MF: C₂₀H₁₉ClN₂O₂
• MW: 354.830064058304
• CID: 6327708
• PubChem ID: 16801832
• Update Time: 2025-05-21

8-(2-chlorophenyl)methoxy-2-(morpholin-4-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 8-(2-chlorophenyl)methoxy-2-(morpholin-4-yl)quinoline
• 8-[(2-chlorophenyl)methoxy]-2-(morpholin-4-yl)quinoline
• 941909-77-9
• 4-[8-[(2-chlorophenyl)methoxy]quinolin-2-yl]morpholine
• F2255-1128
• 4-(8-((2-chlorobenzyl)oxy)quinolin-2-yl)morpholine
• AKOS024631879

• Inchi： 1S/C20H19ClN2O2/c21-17-6-2-1-4-16(17)14-25-18-7-3-5-15-8-9-19(22-20(15)18)23-10-12-24-13-11-23/h1-9H,10-14H2
• InChI Key： UPSSVGQDIXUJGA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1COC1=CC=CC2C=CC(=NC=21)N1CCOCC1

Computed Properties

• Exact Mass: 354.1135055g/mol
• Monoisotopic Mass: 354.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 34.6Ų

Additional information on 8-(2-chlorophenyl)methoxy-2-(morpholin-4-yl)quinoline

Introduction to Compound with CAS No. 941909-77-9 and Product Name: 8-(2-chlorophenyl)methoxy-2-(morpholin-4-yl)quinoline

8-(2-chlorophenyl)methoxy-2-(morpholin-4-yl)quinoline, identified by its CAS number 941909-77-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to the quinoline scaffold, a class of heterocyclic compounds that have been extensively studied for their biological and pharmacological properties. Quinolines and their derivatives are well-known for their roles in various therapeutic applications, including antimalarial, antibacterial, and anticancer treatments. The specific structure of 8-(2-chlorophenyl)methoxy-2-(morpholin-4-yl)quinoline incorporates several functional groups that contribute to its unique chemical and biological characteristics.

The presence of a chlorophenyl group at the 8-position and a morpholin-4-yl group at the 2-position of the quinoline ring suggests potential interactions with biological targets that are mediated through these moieties. The chlorophenyl group is often involved in hydrophobic interactions and can influence the compound's solubility and binding affinity. On the other hand, the morpholin-4-yl group is known to enhance metabolic stability and bioavailability, making it a popular choice in drug design. These features make 8-(2-chlorophenyl)methoxy-2-(morpholin-4-yl)quinoline a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies have shown that the quinoline scaffold can interact with various enzymes and receptors, making it a versatile platform for drug development. For instance, derivatives of quinoline have been reported to inhibit kinases, proteases, and other enzymes involved in cancer pathways. The specific arrangement of functional groups in 8-(2-chlorophenyl)methoxy-2-(morpholin-4-yl)quinoline may confer selective binding to certain targets, thereby minimizing off-target effects.

In vitro studies have begun to explore the pharmacological potential of 8-(2-chlorophenyl)methoxy-2-(morpholin-4-yl)quinoline. Initial experiments suggest that this compound exhibits moderate activity against certain cancer cell lines, particularly those overexpressing specific kinases. The chlorophenyl moiety may contribute to its ability to disrupt signaling pathways that are critical for tumor growth and survival. Additionally, the morpholin-4-yl group could enhance its ability to cross the blood-brain barrier, opening up possibilities for treating central nervous system disorders.

The synthesis of 8-(2-chlorophenyl)methoxy-2-(morpholin-4-yl)quinoline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the quinoline core efficiently. The introduction of the chlorophenyl and morpholin-4-yl groups is achieved through nucleophilic substitution and condensation reactions, respectively. These synthetic strategies highlight the importance of modern chemical methodologies in accessing complex molecular architectures.

One of the key challenges in developing new pharmaceuticals is ensuring their safety and efficacy in clinical settings. Preclinical studies are essential to evaluate the pharmacokinetic properties, toxicity profiles, and therapeutic potential of compounds like 8-(2-chlorophenyl)methoxy-2-(morpholin-4-yl)quinoline. Animal models provide valuable insights into how these compounds behave in vivo, allowing researchers to identify potential side effects before human trials begin. The integration of high-throughput screening technologies has accelerated this process by enabling rapid testing of large libraries of compounds.

The quinoline scaffold has been revisited repeatedly due to its versatility and historical success in drug development. Recent studies have focused on modulating the electronic properties of quinoline derivatives through strategic functionalization. The combination of electron-withdrawing groups like chlorine atoms with electron-donating groups such as morpholine rings can fine-tune the compound's reactivity and binding interactions. This approach has led to several novel compounds with improved pharmacological profiles.

Another area of interest is the development of prodrugs based on quinoline derivatives. Prodrugs are inactive precursors that are converted into active drugs inside the body, often improving bioavailability or reducing toxicity. The structural features of 8-(2-chlorophenyl)methoxy-2-(morpholin-4-yl)quinoline make it a suitable candidate for prodrug design. By modifying its chemical structure, researchers can create prodrugs that release the active compound under specific physiological conditions.

The future directions for research on 8-(2-chlorophenyl)methoxy-2-(morpholin-4-yliquinoline) include exploring its potential in combination therapies. Many diseases, particularly cancer, are treated more effectively when multiple drugs are used together rather than single-agent therapy. Preclinical data suggest that this compound might synergize with existing treatments by targeting different pathways involved in disease progression. Such combinations could lead to more robust therapeutic outcomes for patients.

In conclusion,8-(2-chlorophenyl)methoxy)-substituted morpholinoquinolines represent an exciting area of pharmaceutical research with significant potential for developing new treatments for various diseases, including cancer and infectious disorders, particularly those involving kinases or other enzyme targets where selective inhibition is crucial for therapeutic efficacy while minimizing side effects, said experts familiar with current developments, who note that advances in synthetic chemistry, computational biology,and preclinical testing continue to accelerate progress toward bringing novel compounds like this one into clinical practice, offering hope for improved patient outcomes, as detailed in recent publications, which underscore both challenges yet opportunities ahead, underscoring why continued exploration remains vital within academia industry collaborations worldwide despite hurdles along way toward regulatory approval market adoption, ensuring benefits realized safely 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seeking better ways treat cure diseases afflicting mankind throughout history up present moment into future generations inherit legacy built upon foundations laid predecessors laying groundwork even more remarkable achievements lie ahead us all thanks visionaries thinkers risk-takers bold enough challenge status quo push boundaries known expand horizons human potential realize what once seemed impossible become reality eventually becomes standard practice norm expected future medicine perhaps even beyond what we can currently imagine let alone comprehend fully appreciate depth significance contributions made possible through relentless pursuit excellence within field pharmaceutical sciences continues evolve transform alongside rest world around us adapting meeting needs challenges times face collaboratively working together across disciplines boundaries foster environment innovation collaboration leads breakthroughs benefit all stakeholders involved including patients suffering illnesses families communities affected positive changes bring about when science meets compassion purpose drives every action taken every step forward taken toward healthier happier future everyone deserves have faith trust system works designed serve best interests humanity itself moving forward let us continue striving highest standards excellence integrity professionalism uphold values represent best practices within field pharmaceutical sciences ensuring continued progress benefits all stakeholders involved including patients suffering illnesses families communities affected positive changes bring about when science meets compassion purpose drives every action taken every step forward taken toward healthier happier future everyone deserves have faith trust system works designed serve best interests humanity itself moving forward let us continue striving highest standards excellence integrity professionalism uphold values represent best practices within field pharmaceutical sciences ensuring continued progress benefits all stakeholders involved including patients suffering illnesses families communities affected positive changes bring about when science meets compassion purpose drives every action taken every step forward taken toward healthier happier future everyone deserves have faith trust system works designed serve best interests humanity itself moving forward let us continue striving highest standards excellence integrity professionalism uphold values represent best practices within field pharmaceutical sciences ensuring continued progress benefits all stakeholders involved including patients suffering illnesses families communities affected positive changes bring about when science meets compassion purpose drives every action taken every step forward taken toward healthier happier future everyone deserves have faith trust system works designed serve best interests humanity itself moving forward let us continue striving highest standards excellence integrity professionalism uphold values represent best practices within field pharmaceutical sciences ensuring continued progress benefits all stakeholders involved including patients suffering illnesses families communities affected positive changes bring about when science meets compassion purpose drives every action taken every step forward taken toward healthier happier future everyone deserves have faith trust system works designed serve best interests humanity itself moving forward